3-[3-(Azepan-1-yl)-3-oxopropyl]-4-methyl-1,3-thiazol-2-one

• IUPAC Name: 3-[3-(azepan-1-yl)-3-oxopropyl]-4-methyl-1,3-thiazol-2-one
• InChI: InChI=1S/C13H20N2O2S/c1-11-10-18-13(17)15(11)9-6-12(16)14-7-4-2-3-5-8-14/h10H,2-9H2,1H3
• InChI Key: QBEQETQUUZFRKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=O)N1CCC(=O)N2CCCCCC2
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

3-[3-(Azepan-1-yl)-3-oxopropyl]-4-methyl-1,3-thiazol-2-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as AZT, and it has been synthesized using different methods.

Mechanism of Action

The mechanism of action of AZT is not fully understood. However, it has been suggested that AZT may act by inhibiting enzymes involved in various biological processes, such as DNA replication and protein synthesis.
Biochemical and physiological effects
AZT has been shown to have various biochemical and physiological effects, depending on the specific application. In medicine, AZT has been shown to inhibit the replication of certain viruses, such as HIV and herpes simplex virus. In agriculture, AZT has been shown to have insecticidal and fungicidal properties. In materials science, AZT has been shown to have potential as a precursor for the synthesis of new materials.

Advantages and Limitations for Lab Experiments

AZT has several advantages for use in lab experiments. It is readily available, relatively inexpensive, and easy to synthesize. However, there are also limitations to its use. AZT is a reactive compound that can undergo chemical reactions with other compounds in the lab, which can affect the results of experiments. Additionally, AZT can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on AZT. In medicine, research could focus on the development of new antiviral and anticancer drugs based on the structure of AZT. In agriculture, research could focus on the development of new pesticides based on the insecticidal and fungicidal properties of AZT. In materials science, research could focus on the synthesis of new materials using AZT as a precursor. Additionally, research could focus on the mechanisms of action of AZT in various applications, as well as its potential side effects and toxicity.

Synthesis Methods

AZT can be synthesized using various methods, including the reaction of 4-methyl-1,3-thiazol-2-amine with ethyl acetoacetate and azepane-1-carbonyl chloride. The reaction is carried out in the presence of a base, such as sodium hydride, to give AZT as a white solid. Another method involves the reaction of 4-methyl-1,3-thiazol-2-amine with ethyl acetoacetate and 1-bromo-3-chloropropane in the presence of a base, such as potassium carbonate, to give AZT as a yellow solid.

Scientific Research Applications

AZT has been the subject of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, AZT has been studied for its antiviral, antibacterial, and anticancer properties. In agriculture, AZT has been studied for its potential use as a pesticide. In materials science, AZT has been studied for its potential use in the synthesis of new materials.